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Compound of Interest

Compound Name: 2-Bromo-3-nitrophenol

Cat. No.: B027434

Essential Safety and Handling Guide for 2-Bromo-3-
hitrophenol

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-3-nitrophenol, tailored for researchers, scientists, and drug development
professionals. Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-
Bromo-3-nitrophenol, the following recommendations are based on data from structurally
similar compounds, including other brominated and nitrated phenols.

Primary Hazards: 2-Bromo-3-nitrophenol is classified as an irritant.[1] Analogous compounds
are known to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory
irritation.[2][3][4]

Quantitative Data Summary

The following table summarizes key safety and identification information.
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Parameter Information Source
Chemical Name 2-Bromo-3-nitrophenol

CAS Number 101935-40-4 [1]
Molecular Formula C6H4BrNO3 [1]
Molecular Weight 218.00 g/mol [1]
Primary Hazards Irritant [1]

Harmful if swallowed (H302)
Harmful in contact with skin
(H312) Causes skin irritation
GHS Hazard Statements )
(H315) Causes serious eye [2]
irritation (H319) Harmful if
inhaled (H332) May cause

respiratory irritation (H335)

(based on similar compounds)

Operational and Disposal Plan

Adherence to these procedures is vital for ensuring a safe laboratory environment when
handling 2-Bromo-3-nitrophenol.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles are
mandatory. A face shield
should be worn over safety
glasses when there is a risk of

splashing.[5]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[5][6] Always
inspect gloves for integrity
before use and wash hands

thoroughly after handling.[5]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
buttoned.[5] For tasks with a
higher risk of splashing, a
chemically impervious apron is
advised.[6]

Respiratory Protection

Respirator

Use a NIOSH-approved
respirator (e.g., N95 or P1) if
engineering controls like a
fume hood are not available or
are insulfficient to control

exposure to dust or aerosols.

[31651[7]

Foot Protection

Closed-Toe Shoes

Sturdy, closed-toe shoes must
be worn at all times in the

laboratory.[5]

Experimental Protocols: Handling and Disposal

Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is worn correctly.[5] Conduct all

work in a well-ventilated area, preferably within a chemical fume hood.[5]
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o Dispensing: Avoid the creation of dust or aerosols when handling the solid material.[7] Use
appropriate tools for transferring the chemical.

e During Use: Keep containers tightly closed when not in use.[5] Avoid all personal contact,
including inhalation of any dust or vapors.[5]

» After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[5] Decontaminate all surfaces and equipment used.

Spill Cleanup:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

Avoid generating dust.[8]

Carefully sweep up the spilled solid and place it into a suitable, closed, and labeled container
for disposal.[7][8]

Ventilate the area and wash the spill site after material pickup is complete.
Disposal Plan:

o Waste Collection: All waste materials contaminated with 2-Bromo-3-nitrophenol, including
empty containers, used gloves, and disposable labware, must be collected in a designated
and clearly labeled hazardous waste container.[5]

o Waste Segregation: Do not mix this waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.[5]

o Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[8] Do not discharge to sewer systems or the environment.[9][10]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Bromo-3-
nitrophenol, from preparation to final disposal.
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Safe Handling Workflow for 2-Bromo-3-nitrophenol
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Caption: Workflow for handling 2-Bromo-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b027434?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-fluoro-6-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-fluoro-6-nitrophenol
https://www.fishersci.com/store/msds?partNumber=AAH2732606&productDescription=2-BROMO-6-NITROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/3-nitrophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_5_4_nitrophenyl_5_oxovalerate.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_3_nitrobenzoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC158820250&productDescription=2-BROMO-2-NITRO-1%2C3-PROP+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3A9X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA3Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmcxTWk4NU1qQTVPVFEwT0RZMk9EUTJMMU5FUWw4elFUbFlYME5JWDBWT0xuQmtaZ3xhNWJlNDc1NmZlZjgyYWU0ZDYyMGFmMzQ5ODhlYjg0ZTAzNDNjY2JjZmZmZmJhMjBhMDAxMTVkZmQ3YTFmM2I4
https://www.benchchem.com/product/b027434#personal-protective-equipment-for-handling-2-bromo-3-nitrophenol
https://www.benchchem.com/product/b027434#personal-protective-equipment-for-handling-2-bromo-3-nitrophenol
https://www.benchchem.com/product/b027434#personal-protective-equipment-for-handling-2-bromo-3-nitrophenol
https://www.benchchem.com/product/b027434#personal-protective-equipment-for-handling-2-bromo-3-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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